Cas no 1247118-50-8 ((3,4-Dimethoxyphenyl)methanesulfonamide)
1247118-50-8 structure
Product Name:(3,4-Dimethoxyphenyl)methanesulfonamide
CAS No:1247118-50-8
MF:C9H13NO4S
MW:231.26882147789
CID:5281184
Update Time:2023-08-26
(3,4-Dimethoxyphenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- (3,4-dimethoxyphenyl)methanesulfonamide
- (3,4-Dimethoxyphenyl)methanesulfonamide
-
- Inchi： 1S/C9H13NO4S/c1-13-8-4-3-7(5-9(8)14-2)6-15(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
- InChI Key： MTULKJRUAZGZGN-UHFFFAOYSA-N
- SMILES： S(CC1C=CC(=C(C=1)OC)OC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 285
- XLogP3: 0
- Topological Polar Surface Area: 87
(3,4-Dimethoxyphenyl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679656-0.05g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 0.05g |
$792.0 | 2023-05-30 | ||
| Enamine | EN300-679656-0.1g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 0.1g |
$829.0 | 2023-05-30 | ||
| Enamine | EN300-679656-0.25g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 0.25g |
$867.0 | 2023-05-30 | ||
| Enamine | EN300-679656-0.5g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 0.5g |
$905.0 | 2023-05-30 | ||
| Enamine | EN300-679656-1.0g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 1g |
$943.0 | 2023-05-30 | ||
| Enamine | EN300-679656-2.5g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 2.5g |
$1848.0 | 2023-05-30 | ||
| Enamine | EN300-679656-5.0g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 5g |
$2732.0 | 2023-05-30 | ||
| Enamine | EN300-679656-10.0g |
(3,4-dimethoxyphenyl)methanesulfonamide |
1247118-50-8 | 10g |
$4052.0 | 2023-05-30 |
(3,4-Dimethoxyphenyl)methanesulfonamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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